Cas no 1615-06-1 (1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione)

1,3-Dihydro-2λ⁶,1,3-benzothiadiazole-2,2-dione is a heterocyclic sulfonamide compound characterized by its unique benzothiadiazole core. This structure imparts notable chemical stability and reactivity, making it valuable in synthetic organic chemistry and pharmaceutical applications. The compound's sulfonyl group enhances its utility as a versatile intermediate for constructing complex molecules, particularly in the development of bioactive agents. Its rigid aromatic framework contributes to predictable reactivity patterns, facilitating controlled modifications. Additionally, the presence of both sulfur and nitrogen heteroatoms allows for diverse interactions in coordination chemistry. This compound is particularly advantageous for researchers seeking stable, high-purity building blocks for advanced molecular design.
1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione structure
1615-06-1 structure
Product Name:1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
CAS No:1615-06-1
MF:C6H6N2O2S
MW:170.189039707184
MDL:MFCD01860233
CID:146357
PubChem ID:15372
Update Time:2025-06-07

1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide
    • 1,3-dihydro-2λ<sup>6</sup>,1,3-benzothiadiazole 2,2-dioxide
    • 2,1,3-Benzothiadiazole,1,3-dihydro-, 2,2-dioxide
    • 1,3-Btdzd
    • 1,3-dihydro-2
    • 1,3-Dihydro-2,1,3-benzothiadiazole 2,2-dioxide
    • 1,3-dihydrobenzo[1,2,5]thiadiazole-2,2-dioxide
    • 1H,3H-2,1,3-benzothiadiazoline-2,2-dioxide
    • Benzo<c>-1,2,5-thiadiazolin-1,1-dioxid
    • benzothiadiazole-2,2-dioxide
    • 1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
    • 1H,3H-2,1,3-Benzothiadiazole 2,2-dioxide
    • 2,1,3-Benzothiadiazole,1,3-dihydro-,2,2-dioxide
    • SCHEMBL2235632
    • 1,3-dihydro-2,1,3-benzothiadiazole-2,2-dioxide
    • Z321036532
    • CS-0447693
    • AKOS001445190
    • DTXSID10167158
    • BAA61506
    • EN300-31319
    • 1615-06-1
    • FT-0600180
    • 1,3-dihydro-2lambda6,1,3-benzothiadiazole 2,2-dioxide
    • E?,1,3-benzothiadiazole-2,2-dione
    • 1,3-Dihydrobenzo[1,2,5]thiadiazole 2,2-dioxide
    • 2,1,3-Benzothiadiazole, 1,3-dihydro-, 2,2-dioxide
    • CHEMBL25646
    • 1, 3- Dihydro-2, 1, 3- benzothiadiazole 2, 2- dioxide
    • AK-830/25033012
    • 1,3-Dihydrobenzo[c][1,2,5]thiadiazole2,2-dioxide
    • 1,3-Dihydro-2,1,3-benzothiadiazole 2,2-dioxide #
    • MFCD01860233
    • MDL: MFCD01860233
    • Inchi: 1S/C6H6N2O2S/c9-11(10)7-5-3-1-2-4-6(5)8-11/h1-4,7-8H
    • InChI Key: AUAGRMVWKUSEBX-UHFFFAOYSA-N
    • SMILES: S1(NC2C=CC=CC=2N1)(=O)=O

Computed Properties

  • Exact Mass: 170.01500
  • Monoisotopic Mass: 170.014998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.6

Experimental Properties

  • Density: 1.452 g/cm3
  • Boiling Point: 345.5℃/760mmHg
  • Flash Point: 162.8 °C
  • Refractive Index: 1.613
  • PSA: 66.58000
  • LogP: 2.12560

1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Pricemore >>

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1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Related Literature

  • 1. A novel metabolic pathway for benzothiadiazoles; X-ray molecular structure of 5-chloro-4-(4,5-dihydroimidazol-2-ylamino)-1,3-dimethyl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide
    Patrick Koch,J. Jakob Boelsterli,David R. Hirst,Malcolm D. Walkinshaw J. Chem. Soc. Perkin Trans. 2 1990 1705
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